Cas no 5969-30-2 (Urea,1,1'-nonamethylenebis[3-[p-(4-methyl-2-imidazolin-2-yl)phenyl]-,dihydrochloride (8CI))

• Product name: Urea,1,1'-nonamethylenebis[3-[p-(4-methyl-2-imidazolin-2-yl)phenyl]-,dihydrochloride (8CI)
• CAS No: 5969-30-2
• MF: C₃₁H₄₅ClN₈O₂
• MW: 597.194405317307
• CID: 379193
• PubChem ID: 54609553

Urea,1,1'-nonamethylenebis[3-[p-(4-methyl-2-imidazolin-2-yl)phenyl]-,dihydrochloride (8CI) Chemical and Physical Properties

Names and Identifiers

• Urea,1,1'-nonamethylenebis[3-[p-(4-methyl-2-imidazolin-2-yl)phenyl]-,dihydrochloride (8CI)
• 5969-30-2
• DTXSID80714951
• NSC78651
• NSC-78651
• N,N'-Nonane-1,9-diylbis{N'-[4-(5-methyl-4,5-dihydro-1H-imidazol-2-yl)phenyl]urea}--hydrogen chloride (1/1)
• Urea,1'-nonamethylenebis[3-[p-(4(or 5)-methylimidazolin-2-yl)phenyl]-, dihydrochloride

• Inchi： InChI=1S/C31H44N8O2.ClH/c1-22-20-34-28(36-22)24-10-14-26(15-11-24)38-30(40)32-18-8-6-4-3-5-7-9-19-33-31(41)39-27-16-12-25(13-17-27)29-35-21-23(2)37-29;/h10-17,22-23H,3-9,18-21H2,1-2H3,(H,34,36)(H,35,37)(H2,32,38,40)(H2,33,39,41);1H
• InChI Key： NNVWALKNTWAGTI-UHFFFAOYSA-N
• SMILES： CC1CN=C(N1)C2=CC=C(C=C2)NC(=O)NCCCCCCCCCNC(=O)NC3=CC=C(C=C3)C4=NCC(N4)C.Cl

Computed Properties

• Exact Mass: 560.35912
• Monoisotopic Mass: 596.3354004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 42
• Rotatable Bond Count: 14
• Complexity: 807
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 131.04